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Compound of Interest

Compound Name: alpha-Fenchene

Cat. No.: B1205761

Introduction

Alpha-fenchene (Ci0H1s), a bicyclic monoterpene, is a naturally occurring volatile organic
compound found in the essential oils of various plants. As a constituent of numerous consumer
products and with its natural emissions, understanding its environmental fate is crucial for
assessing its potential ecological impact. This technical guide provides a comprehensive
overview of the current scientific understanding of the environmental distribution and
degradation of alpha-fenchene, intended for researchers, scientists, and drug development
professionals. Due to a notable scarcity of experimental data for alpha-fenchene itself, this
guide incorporates data from its close structural isomers, primarily alpha-pinene and
camphene, to provide a more complete, albeit estimated, picture of its environmental behavior.
All data derived from structural analogs are clearly indicated.

Physicochemical Properties

The environmental distribution of alpha-fenchene is governed by its physicochemical
properties. With a relatively high vapor pressure and low water solubility, it is expected to
predominantly partition into the atmosphere. Its octanol-water partition coefficient (log Kow)
suggests a potential for bioaccumulation in aquatic organisms and sorption to organic matter in
soil and sediment.

Table 1: Physicochemical Properties of Alpha-Fenchene
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Property Value Source
Molecular Formula CioH1e --INVALID-LINK--
Molecular Weight 136.23 g/mol --INVALID-LINK--

4.96 mm Hg at 25°C

Vapor Pressure . [1]
(estimated)

Water Solubility 4.89 mg/L at 25°C (estimated) [1]

Log Kow 4.35 (estimated) [1]

1.82 x 10—t atm-m3/mol at

Henry's Law Constant ) [1]
25°C (estimated)

Environmental Fate Processes

The primary environmental fate processes for alpha-fenchene are atmospheric oxidation, and
to a lesser extent, biodegradation. Direct photodegradation in water and soil is not expected to

be a significant removal mechanism.

Atmospheric Fate

Once volatilized into the atmosphere, alpha-fenchene is subject to degradation by reaction
with photochemically generated oxidants, primarily hydroxyl radicals (*OH), ozone (Os), and
nitrate radicals (NOse) during nighttime. These reactions lead to the formation of a variety of
oxygenated products, some of which can contribute to the formation of secondary organic
aerosols (SOA).

Atmospheric Degradation Workflow
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Caption: Workflow of alpha-fenchene's atmospheric degradation.

Table 2: Atmospheric Reaction Rate Constants and Lifetimes for Alpha-Fenchene and Related

Monoterpenes

Rate Constant (cm®* Atmospheric Source

Reactant o
molecule—* s?) Lifetime (Compound)
5.70x 10~%

*OH ) 2.3 hours [1] (Alpha-Fenchene)
(estimated)
1.20x 1077

Os ) 22.9 hours [1] (Alpha-Fenchene)
(estimated)
No experimental data
available for alpha- ~46 minutes (for o-

NOs3e ) --INVALID-LINK--
fenchene. For o- pinene)

pinene: 6.2 x 10712

Assumed atmospheric concentrations: [*OH] = 1.5 x 10 molecules cm~3 (12-hr daytime
average); [O3] = 7 x 10t molecules cm=3; [NOs¢] = 5 x 108 molecules cm~3 (12-hr nighttime
average).

Atmospheric Degradation Pathway of Alpha-Fenchene with Hydroxyl Radical (Hypothetical)
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The reaction of alpha-fenchene with the hydroxyl radical is expected to proceed primarily via
addition to the double bond, leading to the formation of a carbon-centered radical. This radical
then rapidly reacts with molecular oxygen to form a peroxy radical. Subsequent reactions of the
peroxy radical will lead to a variety of oxygenated products.

Reaction with *OH

Alpha-Fenchene

i «OH
[Hydroxyalkyl RadicaD

+ 02
[Peroxy Radical (ROz)]
+ NO, HO2 + RO2 + HO2 + NO
/ ¢ Potx‘ntial Product\
Aldehydes Ketones Alcohols Organic Nitrates (in presence of NOx)

Click to download full resolution via product page

Caption: Hypothetical pathway for OH-initiated atmospheric degradation.
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Biodegradation

Based on predictive models, alpha-fenchene is not expected to be readily biodegradable.[1]
This suggests that its persistence in soil and water may be significant if other degradation
processes are slow. Experimental studies on the biodegradation of alpha-fenchene are
lacking. However, studies on other monoterpenes like alpha-pinene indicate that some
microorganisms are capable of utilizing them as a carbon source, albeit at slow rates.

Table 3: Predicted Biodegradability of Alpha-Fenchene

Model Prediction Value Source
BIOWIN v4.10 Not readily

. , 0.4988 [1]
(Linear) biodegradable
BIOWIN v4.10 (Non- Not readily

_ _ 0.3432 [1]
Linear) biodegradable
Ultimate Survey

Weeks to months 2.6860 [1]

Model
Primary Survey Model = Days to weeks 3.4977 [1]

Experimental Protocol: OECD 301 Ready Biodegradability

To experimentally determine the ready biodegradability of alpha-fenchene, a standardized
protocol such as the OECD Guideline 301 can be followed. A common method is the OECD
301 F (Manometric Respirometry Test).

o Test Setup: A defined concentration of the test substance (e.g., 100 mg/L) is added to a
mineral medium inoculated with a mixed population of microorganisms from a sewage
treatment plant.

 Incubation: The test vessels are incubated in the dark at a constant temperature (e.g., 20-
24°C) for 28 days.

o Measurement: The consumption of oxygen is measured over the 28-day period using a
manometric respirometer.
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o Data Analysis: The percentage of biodegradation is calculated by comparing the measured
oxygen consumption with the theoretical oxygen demand (ThOD). A substance is considered
readily biodegradable if it reaches the pass level of 60% ThOD within a 10-day window
during the 28-day test period.

Soil Sorption and Mobility

The estimated log Kow of 4.35 suggests that alpha-fenchene will have a tendency to sorb to
organic matter in soil and sediment. This would reduce its mobility in the subsurface and its
bioavailability to some organisms. No experimental soil sorption data (Koc) for alpha-fenchene
are currently available.

Logical Workflow for Assessing Soil Fate
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Caption: Factors influencing the fate of alpha-fenchene in soil.

Bioaccumulation

The high estimated log Kow value suggests a potential for alpha-fenchene to bioaccumulate in
aquatic organisms. However, experimental data on the bioconcentration factor (BCF) are not
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available. For hydrophobic substances, metabolism within the organism can significantly
reduce the actual BCF compared to what is predicted from the log Kow alone.

Ecotoxicity

Alpha-fenchene is classified as toxic to aquatic life with long-lasting effects.[2]

Table 4: Ecotoxicity of Alpha-Fenchene (GHS Classification)

Hazard Statement Classification Source

Toxic to aquatic life with long
H411 _ [2]
lasting effects

Conclusion and Future Research Directions

The environmental fate of alpha-fenchene is largely predicted based on its physicochemical
properties and data from structurally similar monoterpenes. The available information suggests
that the primary removal mechanism from the environment is atmospheric oxidation. Its
potential for persistence in soil and water, as well as its capacity for bioaccumulation, warrants
further investigation through direct experimental studies.

Key research needs include:

o Experimental determination of the biodegradation rate of alpha-fenchene in relevant
environmental media (soil, water, sediment) following standardized protocols (e.g., OECD
301, 307, 308).

e Measurement of the reaction rate constants of alpha-fenchene with key atmospheric
oxidants (*OH, Os, NOs¢) at different temperatures to improve the accuracy of atmospheric
lifetime calculations.

« |dentification and quantification of the atmospheric oxidation products of alpha-fenchene to
better understand its contribution to secondary organic aerosol formation.

o Experimental determination of the bioconcentration factor (BCF) in fish to accurately assess
its bioaccumulation potential.
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» Measurement of the soil sorption coefficient (Koc) to improve predictions of its mobility in
terrestrial environments.

Addressing these data gaps will provide a more definitive understanding of the environmental
risks associated with alpha-fenchene and enable more robust environmental assessments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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